Cas no 1170838-54-6 (4-cyclopropyl(methyl)sulfamoyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide)

• Product Name: 4-cyclopropyl(methyl)sulfamoyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• CAS No: 1170838-54-6
• MF: C₁₈H₂₄N₄O₃S
• MW: 376.473162651062
• CID: 6356422
• PubChem ID: 42110614
• Update Time: 2025-05-20

4-cyclopropyl(methyl)sulfamoyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(methyl)sulfamoyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• 4-[cyclopropyl(methyl)sulfamoyl]-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]benzamide
• 4-[cyclopropyl(methyl)sulfamoyl]-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)benzamide
• 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide
• AKOS024496233
• 1170838-54-6
• F5087-0340

• Inchi： 1S/C18H24N4O3S/c1-12(2)22-17(11-13(3)20-22)19-18(23)14-5-9-16(10-6-14)26(24,25)21(4)15-7-8-15/h5-6,9-12,15H,7-8H2,1-4H3,(H,19,23)
• InChI Key： BSZUREOWCRYJQS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NN2C(C)C)=O)=CC=1)(N(C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 376.15691181g/mol
• Monoisotopic Mass: 376.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Additional information on 4-cyclopropyl(methyl)sulfamoyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide

4-Cyclopropyl(methyl)sulfamoyl-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide (CAS No. 1170838-54-6)

The compound 4-cyclopropyl(methyl)sulfamoyl-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide, identified by the CAS registry number CAS No. 1170838-54-6, is a complex organic molecule with a unique structure that combines a sulfonamide group, a pyrazole ring, and a benzamide moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. Its structure, which includes a cyclopropyl group and a pyrazole ring, contributes to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the sulfonamide group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The pyrazole ring is then incorporated via cyclization reactions, often involving the use of appropriate precursors such as hydrazines or amidoximes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most notable features of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, research conducted in 2023 demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and inflammatory diseases. The presence of the cyclopropyl group and the sulfonamide moiety plays a crucial role in modulating its pharmacokinetic properties, such as absorption and metabolism.

In addition to its pharmacological applications, this compound has also been explored for its potential use in agrochemicals. Field trials have indicated that it possesses significant pesticidal activity against various crop pests, including insects and nematodes. Its ability to target specific receptors or enzymes in these organisms makes it an attractive option for developing environmentally friendly pest control agents.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, recent innovations in continuous-flow chemistry and green synthesis techniques have addressed some of these issues. For example, the use of microwave-assisted synthesis has been shown to accelerate reaction times while minimizing byproduct formation.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are critical considerations. Preliminary studies suggest that it has moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term impact on aquatic ecosystems.

In conclusion, the compound 4-cyclopropyl(methyl)sulfamoyl-N-(3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl)benzamide, with CAS No. 1170838-54-, represents a significant advancement in organic synthesis and has broad implications for both pharmaceutical and agricultural applications. As research continues to uncover its full potential, it is likely to play an increasingly important role in addressing global health and food security challenges.